Cas no 1339559-21-5 (1-(difluoromethyl)-3-methyl-pyrazole-4-carboxylic acid)

1-(difluoromethyl)-3-methyl-pyrazole-4-carboxylic acid structure
1339559-21-5 structure
Product Name:1-(difluoromethyl)-3-methyl-pyrazole-4-carboxylic acid
CAS No:1339559-21-5
MF:C6H6F2N2O2
MW:176.120848178864
CID:4769523
PubChem ID:64448630
Update Time:2026-02-26

1-(difluoromethyl)-3-methyl-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(difluoromethyl)-3-methyl-1H-pyrazole-4-carboxylic acid
    • 1-(difluoromethyl)-3-methyl-pyrazole-4-carboxylic acid
    • PS-19862
    • EN300-1478728
    • 1-(Difluoromethyl)-3-methyl-1H-pyrazole-4-carboxylicacid
    • 1339559-21-5
    • 1-(difluoromethyl)-3-methylpyrazole-4-carboxylic acid
    • F86239
    • CS-0234816
    • AKOS013772141
    • SCHEMBL22637868
    • MFCD20330757
    • Inchi: 1S/C6H6F2N2O2/c1-3-4(5(11)12)2-10(9-3)6(7)8/h2,6H,1H3,(H,11,12)
    • InChI Key: JXENRVNOTJNATL-UHFFFAOYSA-N
    • SMILES: FC(N1C=C(C(=O)O)C(C)=N1)F

Computed Properties

  • Exact Mass: 176.03973376g/mol
  • Monoisotopic Mass: 176.03973376g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 55.1

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 272.8±40.0 °C at 760 mmHg
  • Flash Point: 118.8±27.3 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-(difluoromethyl)-3-methyl-pyrazole-4-carboxylic acid Security Information

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